Cas no 15075-52-2 (5'-Adenylic acid, N-(4-hydroxy-3-methyl-2-butenyl)-)

5'-Adenylic acid, N-(4-hydroxy-3-methyl-2-butenyl)- structure
15075-52-2 structure
Product Name:5'-Adenylic acid, N-(4-hydroxy-3-methyl-2-butenyl)-
CAS No:15075-52-2
MF:C15H22N5O8P
MW:431.337644100189
CID:1323159
PubChem ID:11561034
Update Time:2025-04-20

5'-Adenylic acid, N-(4-hydroxy-3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5'-Adenylic acid, N-(4-hydroxy-3-methyl-2-butenyl)-
    • Q27139819
    • 9-ribosyl-trans-zeatin 5'-monophosphate
    • trans-zeatin riboside monophosphate
    • ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(6-((4-hydroxy-3-methylbut-2-en-1-yl)amino)-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
    • trans-zeatin 9-beta-D-ribofuranoside 5'-monophosphate
    • 25615-16-1
    • [(2R,3S,4R,5R)-3,4-dihydroxy-5-[6-[[(E)-4-hydroxy-3-methylbut-2-enyl]amino]purin-9-yl]oxolan-2-yl]methyl dihydrogen phosphate
    • tZRMP
    • ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(6-(((E)-4-hydroxy-3-methylbut-2-en-1-yl)amino)-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
    • CHEBI:71719
    • 9-beta-D-ribofuranosyl-trans-zeatin 5'-monophosphate
    • {[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-{[(2Z)-4-hydroxy-3-methylbut-2-en-1-yl]amino}-9H-purin-9-yl)oxolan-2-yl]methoxy}phosphonic acid
    • N-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]adenosine 5'-(dihydrogen phosphate)
    • trans-Zeatin riboside monophosphate
    • 9-beta-D-ribosyl-trans-zeatin 5'-monophosphate
    • DTXSID801282922
    • trans-Zeatin riboside-5a(2)-monophosphate
    • ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(6-(((Z)-4-hydroxy-3-methylbut-2-en-1-yl)amino)-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
    • {[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-{[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]amino}-9H-purin-9-yl)oxolan-2-yl]methoxy}phosphonic acid
    • 15075-52-2
    • Inchi: 1S/C15H22N5O8P/c1-8(4-21)2-3-16-13-10-14(18-6-17-13)20(7-19-10)15-12(23)11(22)9(28-15)5-27-29(24,25)26/h2,6-7,9,11-12,15,21-23H,3-5H2,1H3,(H,16,17,18)(H2,24,25,26)/b8-2+/t9-,11-,12-,15-/m1/s1
    • InChI Key: IRILMCCKFANGJQ-HNNGNKQASA-N
    • SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(=NC=NC2=3)NC/C=C(\C)/CO)O1)O)O

Computed Properties

  • Exact Mass: 431.12059967g/mol
  • Monoisotopic Mass: 431.12059967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 636
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 192Ų
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.